(6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrate;dihydrochloride

• Molecular Formula: C19H28Cl2N6O6S2
• Molecular Weight: 571.5 g/mol
• IUPAC Name: (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrate;dihydrochloride
• InChI: InChI=1S/C19H24N6O5S2.2ClH.H2O/c1-25(5-3-4-6-25)7-10-8-31-17-13(16(27)24(17)14(10)18(28)29)22-15(26)12(23-30-2)11-9-32-19(20)21-11;;;/h9,13,17H,3-8H2,1-2H3,(H3-,20,21,22,26,28,29);2*1H;1H2/b23-12+;;;/t13-,17-;;;/m1.../s1
• InChI Key: LRAJHPGSGBRUJN-UVDOAZMVSA-N
• Isomeric SMILES: C[N+]1(CCCC1)CC2=C(N3[C@@H]([C@@H](C3=O)NC(=O)/C(=N/OC)/C4=CSC(=N4)N)SC2)C(=O)[O-].O.Cl.Cl
• SMILES: C[N+]1(CCCC1)CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)[O-].O.Cl.Cl
• Pictograms: Corrosive; Irritant; Health Hazard
• synonyms: Axépim; BMY 28142; BMY-28142; BMY28142; cefepim; cefepime; cefepime hydrochloride; Maxipime; Quadrocef

Description

Cefepime Hydrochloride is the hydrochloride salt of a semi-synthetic, beta-lactamase-resistant, fourth-generation cephalosporin antibiotic derived from an Acremonium fungal species with broad-spectrum bactericidal activity. Administered parenterally, cefepime inhibits bacterial cell wall synthesis by binding to and inactivating penicillin-binding proteins (PBP) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity, resulting in a reduction of bacterial cell wall stability and cell lysis. This agent is more active against a variety of Gram-positive pathogens compared to third-generation cephalosporins.
A fourth-generation cephalosporin antibacterial agent that is used in the treatment of infections, including those of the abdomen, urinary tract, respiratory tract, and skin. It is effective against PSEUDOMONAS AERUGINOSA and may also be used in the empiric treatment of FEBRILE NEUTROPENIA.

Scientific Research Applications

Chemical Synthesis and Characterization

In the domain of chemical synthesis, the compound has been a subject of interest due to its complex structure and potential applications. For instance, Deng Fu-li (2007) achieved the synthesis of a related compound, Benzhydryl(6R,7R)-3-hydroxymethyl-8-oxo-7-salicylideneamino-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, starting from 7-amino cephalosporanic acid and reported an 84.6% yield, indicating the viability of synthesizing complex molecules involving the cephalosporin core (Deng Fu-li, 2007).

Drug Carrier Synthesis

The compound's derivatives have been utilized in the synthesis of drug carriers. Lorena Blau et al. (2008) reported the synthesis and NMR characterization of a cephalosporin derivative that can act as a carrier for a range of drugs with amino groups. Their work demonstrates the compound's utility in drug delivery systems, which is a critical aspect of pharmaceutical research (Lorena Blau et al., 2008).

Antibacterial and Antifungal Activities

The derivatives of the compound have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing its potential in combatting infections. N. Sharma et al. (2010) synthesized various congeners of cephalosporin acid and found compound 11 to possess significant bactericidal activity compared to standard chemotherapeutic agents (N. Sharma et al., 2010).

Corrosion Inhibition

Interestingly, a study by J. Aldana-González et al. (2015) explored the use of a derivative, cephalothin, as a corrosion inhibitor for steel, indicating the compound's potential in industrial applications beyond its biological activity (J. Aldana-González et al., 2015).

Molecular Docking and Synthesis

The compound has also been a subject in molecular docking studies to understand its binding interactions, which is crucial for drug design. For instance, a study by O. Ikpeazu et al. (2017) investigated the binding free energy and bonding interactions of cefovecin, a derivative, with Pseudomonas aeruginosa lipase, providing insights into the compound's molecular interactions (O. Ikpeazu et al., 2017).